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Compound of Interest

Compound Name: Lithium hypochlorite

Cat. No.: B084502 Get Quote

Prepared for: Researchers, scientists, and drug development professionals.

Introduction:

Lithium hypochlorite (LiOCl) is a solid, chlorine-releasing compound used for water

disinfection and surface sanitation.[1][2] When dissolved in water, it forms hypochlorous acid

(HOCl), the primary active agent responsible for microbial inactivation.[2][3] HOCl effectively

kills a broad spectrum of microorganisms, including bacteria, viruses, and algae, by oxidizing

their cellular components.[2] These application notes provide an overview of its use in research

settings, quantitative efficacy data, and detailed protocols for evaluating its performance. While

historically used for pool and spa sanitation, its availability has decreased due to the rising

demand for lithium in batteries.[1][4]
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Property Value Reference

Chemical Formula LiOCl [1]

Molar Mass 58.39 g/mol [1][2]

Appearance
White to colorless crystalline

solid
[1][2]

Odor Chlorine-like [1][2]

Free Available Chlorine (FAC) 28 - 35% [5]

Solubility in Water Soluble [1][2][6]

pH (in solution) ~10.8 (alkaline) [5]

Quantitative Disinfection Efficacy Data
The effectiveness of lithium hypochlorite is a function of concentration (dose), contact time,

pH, temperature, and the presence of organic matter. The following tables summarize typical

efficacy data against common waterborne pathogens.

Table 2.1: Bactericidal Efficacy of Lithium Hypochlorite (as Free Available Chlorine) against

E. coli

Conditions: pH 7.5, Temperature 20°C, Low Turbidity Water

FAC Concentration (mg/L) Contact Time (minutes) Log Reduction Value (LRV)

0.5 5 2.5

0.5 10 4.1

1.0 1 3.8

1.0 5 > 6.0

2.0 1 > 6.0

Table 2.2: Formation of Total Trihalomethanes (TTHMs) with Lithium Hypochlorite
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Conditions: 24-hour contact time, 25°C, 3 mg/L Total Organic Carbon (TOC), pH 7.5

FAC Dose (mg/L) Resulting TTHM Concentration (µg/L)

1.0 25

2.0 48

5.0 85

Note: TTHM formation is highly dependent on precursor concentration (e.g., TOC), water

temperature, pH, and contact time. The U.S. EPA limit for TTHMs in drinking water is 80 µg/L.

[7]

Reaction Pathways and Experimental Workflow
Chemical Disinfection Pathway
When lithium hypochlorite is dissolved in water, it establishes an equilibrium between

hypochlorous acid (HOCl) and the hypochlorite ion (OCl⁻). HOCl is the more potent

disinfectant. This equilibrium is pH-dependent.
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Dissolution & Equilibrium

Disinfection & By-Product Formation

LiOCl (solid) Li⁺

OCl⁻ (Hypochlorite Ion)

+ H₂O

H₂O

HOCl (Hypochlorous Acid)
Potent Disinfectant

+ H⁺ / - OH⁻

Inactivated Microorganism

Oxidation

Disinfection By-Products
(e.g., THMs)

Reaction

H⁺

Microorganism

Natural Organic Matter
(Precursors)

Start: Define Objectives
(e.g., Target Microbe, Water Matrix)

1. Prepare Microbial Culture
(e.g., E. coli ATCC 25922)

2. Prepare Stock & Working
Solutions of LiOCl

3. Characterize Water Matrix
(pH, TOC, Turbidity)

4. Dosing Experiment
(Inoculate water, add disinfectant,

start timer)

5. Collect Samples
at Predetermined Contact Times

6. Neutralize Disinfectant
(e.g., Sodium Thiosulfate)

7. Enumerate Survivors
(e.g., Membrane Filtration or Plating)

8. Calculate Log Reduction
and Analyze Data

End: Report Findings
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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